Cas no 1805884-92-7 (6-Nitro-1H-benzimidazole-7-carboxylic acid)

• Product Name: 6-Nitro-1H-benzimidazole-7-carboxylic acid
• CAS No: 1805884-92-7
• MF: C₈H₅N₃O₄
• MW: 207.143001317978
• CID: 4823945
• Update Time: 2025-05-21

6-Nitro-1H-benzimidazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-1H-benzimidazole-7-carboxylic acid

• Inchi： 1S/C8H5N3O4/c12-8(13)6-5(11(14)15)2-1-4-7(6)10-3-9-4/h1-3H,(H,9,10)(H,12,13)
• InChI Key： RDQBAGNHXVLKAL-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=CC2=C1N=CN2)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• XLogP3: 0.8
• Topological Polar Surface Area: 112

Additional information on 6-Nitro-1H-benzimidazole-7-carboxylic acid

Introduction to 6-Nitro-1H-benzimidazole-7-carboxylic acid (CAS No. 1805884-92-7)

6-Nitro-1H-benzimidazole-7-carboxylic acid (CAS No. 1805884-92-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antiparasitic properties. The presence of the nitro group and the carboxylic acid moiety in its structure confers unique chemical and biological characteristics that make it a valuable candidate for various applications.

The molecular formula of 6-Nitro-1H-benzimidazole-7-carboxylic acid is C₉H₆N₄O₄, and its molecular weight is 222.17 g/mol. The compound can be synthesized through a series of well-documented chemical reactions, including nitration and carboxylation steps. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for research purposes.

In recent years, significant advancements have been made in understanding the biological activities of 6-Nitro-1H-benzimidazole-7-carboxylic acid. Studies have shown that this compound exhibits potent antimicrobial activity against a wide range of pathogens, including both Gram-positive and Gram-negative bacteria. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 6-Nitro-1H-benzimidazole-7-carboxylic acid effectively inhibited the growth of Staphylococcus aureus and Pseudomonas aeruginosa, two common pathogens responsible for hospital-acquired infections.

Beyond its antimicrobial properties, 6-Nitro-1H-benzimidazole-7-carboxylic acid has also shown promise in the treatment of parasitic infections. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound has significant antiparasitic activity against Toxoplasma gondii, a protozoan parasite that causes toxoplasmosis. The mechanism of action involves disrupting the parasite's metabolic pathways, leading to cell death.

In addition to its direct biological activities, 6-Nitro-1H-benzimidazole-7-carboxylic acid has been explored as a lead compound for drug development. Its structural features make it an excellent candidate for modification to enhance its therapeutic potential. For example, researchers at the National Institutes of Health (NIH) have synthesized several derivatives of 6-Nitro-1H-benzimidazole-7-carboxylic acid, which exhibit improved solubility and bioavailability compared to the parent compound. These derivatives are currently undergoing preclinical testing to evaluate their efficacy and safety profiles.

The pharmacokinetic properties of 6-Nitro-1H-benzimidazole-7-carboxylic acid have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. However, further research is needed to optimize its dosing regimens and to assess its long-term safety in humans.

In conclusion, 6-Nitro-1H-benzimidazole-7-carboxylic acid (CAS No. 1805884-92-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, contributing to the advancement of drug discovery and development in this field.